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Compound of Interest

Compound Name: Iron(III)Acetylacetonate

Cat. No.: B076845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Iron(III)

acetylacetonate, a compound of significant interest in various chemical and pharmaceutical

applications. Understanding its solubility profile in different organic solvents is crucial for its

effective use in synthesis, catalysis, and formulation development. This document presents

quantitative solubility data, detailed experimental protocols for solubility determination, and a

visual representation of the experimental workflow.

Quantitative Solubility Data
Iron(III) acetylacetonate, a red-orange crystalline solid, exhibits a range of solubilities in

common organic solvents. Its solubility is influenced by factors such as the polarity of the

solvent and the temperature. The following table summarizes the available quantitative

solubility data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b076845?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Molar Mass (
g/mol )

Temperature
(°C)

Solubility (
g/100 mL)

Solubility
(mol/L)

Acetone 58.08 20
Readily

Soluble[1]
-

Benzene 78.11 20 53.54[1] 1.94

25 52.5[2][3][4] 1.90

Chloroform 119.38 20
Readily

Soluble[1]
-

Dichloromethane 84.93 - Soluble[5][6] -

Diethyl Ether 74.12 20
Sparingly

Soluble[1]
-

Ethanol 46.07 20 4.01[1] 0.25

268.15 - 298.15
Data available[7]

[8][9]
-

Ethyl Acetate 88.11 268.15 - 298.15
Data available[7]

[8][9]
-

Heptane 100.21 -
Slightly

Soluble[2][3][4]
-

Methanol 32.04 25 9.5[2][3][4] 0.84

n-Propanol 60.10 268.15 - 298.15
Data available[7]

[8][9]
-

Tetrahydrofuran 72.11 268.15 - 298.15
Data available[7]

[8][9]
-

Toluene 92.14 25 21.3[2][3][4] 0.65

Water 18.02 20 0.2[1][10] 0.03

25 0.16[2][3][4] 0.025
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Note: "Readily Soluble" and "Sparingly Soluble" are qualitative descriptions from the cited

sources and do not have a precise quantitative value.

Experimental Protocol for Solubility Determination
The following is a standard methodology for determining the solubility of Iron(III)

acetylacetonate in an organic solvent. This protocol is based on the static equilibrium method.

1. Materials and Equipment:

Iron(III) acetylacetonate (Fe(acac)₃), high purity

Selected organic solvent, analytical grade

Analytical balance (± 0.0001 g)

Thermostatic shaker bath or magnetic stirrer with temperature control

Calibrated thermometer

Centrifuge

Volumetric flasks and pipettes

UV-Vis spectrophotometer or other suitable analytical instrument

Syringe filters (chemically compatible with the solvent)

2. Procedure:

Preparation of Saturated Solution:

Add an excess amount of Iron(III) acetylacetonate to a known volume of the organic

solvent in a sealed container (e.g., a screw-cap vial or flask). The excess solid ensures

that the solution reaches saturation.

Place the container in a thermostatic shaker bath set to the desired temperature.
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Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) with

continuous agitation to ensure saturation is reached.

Sample Withdrawal and Filtration:

Once equilibrium is reached, stop the agitation and allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled

syringe (to the equilibration temperature) to avoid precipitation or dissolution during

sampling.

Immediately filter the withdrawn sample through a syringe filter into a pre-weighed

volumetric flask. This step is critical to remove any undissolved solid particles.

Quantification:

Determine the mass of the collected filtrate.

Dilute the filtrate with a known volume of the same solvent to a concentration suitable for

the analytical method.

Analyze the concentration of Iron(III) acetylacetonate in the diluted solution using a

calibrated analytical instrument. UV-Vis spectrophotometry is often suitable for colored

compounds like Fe(acac)₃. A calibration curve should be prepared using standard

solutions of known concentrations.

Calculation of Solubility:

From the determined concentration and the dilution factor, calculate the concentration of

Iron(III) acetylacetonate in the original saturated solution.

Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles

per liter (mol/L).

Experimental Workflow for Solubility Determination
The following diagram illustrates the logical flow of the experimental protocol described above.
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Caption: Experimental workflow for determining the solubility of Iron(III) acetylacetonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Iron(III) acetylacetonate, 99+% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

2. Ferric acetylacetonate | 14024-18-1 [chemicalbook.com]

3. Iron(III) acetylacetonate [chembk.com]

4. IRON ACETYLACETONATE - Ataman Kimya [atamanchemicals.com]

5. Electrochemical Screening and DFT Analysis of Acetylacetonate Metal Complexes in
Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]

6. academic.oup.com [academic.oup.com]

7. pubs.acs.org [pubs.acs.org]

8. Collection - Determination of Solubility and Thermodynamic Analysis of Iron(III)
Î²â��Diketonate Compounds in Pure Solvents - Journal of Chemical & Engineering Data -
Figshare [acs.figshare.com]

9. Determination of Solubility and Thermodynamic Analysis of Iron(III) β-Diketonate
Compounds in Pure Solvents - Beijing Institute of Technology [pure.bit.edu.cn]

10. Tris(acetylacetonato)iron(III) - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [The Solubility of Iron(III) Acetylacetonate in Organic
Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076845#solubility-of-iron-iii-acetylacetonate-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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